Cas no 853889-93-7 (1-oxo-3-phenyl-N-3-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxamide)

• Product Name: 1-oxo-3-phenyl-N-3-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxamide
• CAS No: 853889-93-7
• MF: C₂₃H₁₆F₃NO₃
• MW: 411.37325668335
• CID: 6284346
• PubChem ID: 4913374
• Update Time: 2025-10-23

1-oxo-3-phenyl-N-3-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-oxo-3-phenyl-N-3-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxamide
• AKOS016246565
• 1-oxo-3-phenyl-N-[3-(trifluoromethyl)phenyl]-3,4-dihydroisochromene-6-carboxamide
• AKOS001892083
• 1-oxo-3-phenyl-N-(3-(trifluoromethyl)phenyl)isochroman-6-carboxamide
• F1787-0027
• 1-oxo-3-phenyl-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-isochromene-6-carboxamide
• 1-oxo-3-phenyl-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-2-benzopyran-6-carboxamide
• 853889-93-7

• Inchi： 1S/C23H16F3NO3/c24-23(25,26)17-7-4-8-18(13-17)27-21(28)15-9-10-19-16(11-15)12-20(30-22(19)29)14-5-2-1-3-6-14/h1-11,13,20H,12H2,(H,27,28)
• InChI Key： BAZUVRPNRSOAAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1C=CC2C(=O)OC(C3C=CC=CC=3)CC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 411.10822786g/mol
• Monoisotopic Mass: 411.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-oxo-3-phenyl-N-3-(trifluoromethyl)phenyl-3,4-dihydro-1H-2-benzopyran-6-carboxamide

1-Oxo-3-phenyl-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-2-benzopyran-6-carboxamide (CAS No 853889-93-7)

1-Oxo-3-phenyl-N-[3-(trifluoromethyl)phenyl]-3,4-dihydro-1H-2-benzopyran-6-carboxamide, with the CAS registry number 853889-93-7, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound belongs to the class of benzopyrans, which are known for their aromatic and heterocyclic characteristics, making them valuable in drug design and development.

The molecular structure of CAS No 853889 is characterized by a benzopyran ring system with several substituents that contribute to its functional diversity. The presence of a trifluoromethyl group at the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the carboxamide group at position 6 of the benzopyran ring suggests potential bioavailability and pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry, particularly their role as scaffolds for developing bioactive molecules. The trifluoromethyl substitution in this compound has been shown to enhance lipophilicity, which is a critical factor in improving drug absorption and distribution within biological systems. Furthermore, the oxo group at position 1 of the benzopyran ring contributes to hydrogen bonding capabilities, which can be advantageous in targeting specific biological receptors or enzymes.

In terms of synthesis, CAS No 853889 can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling or Stille coupling reactions. These methods allow for precise control over the substitution patterns on the aromatic rings, ensuring high purity and structural integrity of the final product. The synthesis pathway also involves careful optimization to maximize yield and minimize side reactions, which is essential for large-scale production.

The physical and chemical properties of 1-Oxo...benzopyran...carboxamide have been extensively studied to understand its behavior under various conditions. For instance, its solubility in different solvents has been evaluated to determine its suitability for formulation purposes. Additionally, thermal stability studies have revealed that the compound maintains its integrity up to certain temperatures, making it suitable for processes that involve heat treatment.

From an applications perspective, this compound has shown potential in several areas. In drug discovery, it serves as a lead molecule for developing agents targeting specific biological pathways or diseases. For example, its structural features make it a candidate for inhibiting certain kinases or modulating receptor activities. In materials science, the compound's electronic properties could be exploited in designing advanced materials for optoelectronic devices or sensors.

Recent advancements in computational chemistry have further enhanced our understanding of CAS No 853889's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. This computational approach complements experimental studies and accelerates the development process.

In conclusion, 1-Oxo...benzopyran...carboxamide (CAS No 853889) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.